Cas no 1539559-83-5 (1-(6-chloropyridin-3-yl)prop-2-en-1-one)

• Product Name: 1-(6-chloropyridin-3-yl)prop-2-en-1-one
• CAS No: 1539559-83-5
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 6222186
• PubChem ID: 80460948
• Update Time: 2025-05-23

1-(6-chloropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)prop-2-en-1-one
• AKOS019024544
• EN300-1243334
• 1539559-83-5

• Inchi： 1S/C8H6ClNO/c1-2-7(11)6-3-4-8(9)10-5-6/h2-5H,1H2
• InChI Key： OMTOVBBXCAAYMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=C)=O)C=N1

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Additional information on 1-(6-chloropyridin-3-yl)prop-2-en-1-one

1-(6-Chloropyridin-3-yl)prop-2-en-1-one: A Comprehensive Overview

1-(6-Chloropyridin-3-yl)prop-2-en-1-one, also known by its CAS number 1539559-83-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 1-(6-chloropyridin-3-yl)prop-2-en-1-one comprises a pyridine ring substituted with a chlorine atom at the 6-position and a propenone group attached at the 3-position. This arrangement imparts the compound with distinct electronic properties, making it an ideal candidate for exploring new reaction pathways. Researchers have demonstrated that this compound can act as a catalyst in certain organic transformations, significantly accelerating reaction rates while maintaining high selectivity.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of 1-(6-chloropyridin-3-yl)prop-2-en-1-one. By employing density functional theory (DFT), scientists have mapped the compound's frontier molecular orbitals, revealing its potential as an electron-deficient species. This property is particularly advantageous in reactions involving nucleophilic attack, where the compound can act as an electrophilic partner. Such insights have paved the way for its application in designing novel heterocyclic compounds with tailored functionalities.

In the context of drug discovery, 1-(6-chloropyridin-3-yl)prop-2-en-1-one has shown promise as a lead compound for developing bioactive agents. Its ability to form stable complexes with biological macromolecules, such as proteins and enzymes, has been exploited in designing inhibitors for various disease-related targets. For instance, studies have indicated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them candidates for therapeutic interventions.

The synthesis of 1-(6-chloropyridin-3-yl)prop-2-en-1-one has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. One notable method involves the use of microwave-assisted synthesis, which not only accelerates reaction times but also minimizes the formation of byproducts. This approach aligns with current trends toward sustainable chemical practices and has facilitated large-scale production of the compound for industrial applications.

In conclusion, 1-(6-chloropyridin-3-yL)propenone, CAS No. 1539559835, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic and computational methodologies, positions it as a key player in advancing modern chemistry and materials science.